8-Bromotetrazolo[1,5-a]quinoline-4-carboxylic acid
Overview
Description
8-Bromotetrazolo[1,5-a]quinoline-4-carboxylic acid is a useful research compound. Its molecular formula is C10H5BrN4O2 and its molecular weight is 293.08 g/mol. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity : Some compounds related to 8-Bromotetrazolo[1,5-a]quinoline-4-carboxylic acid show potent antibacterial activity. For instance, 2-substituted amino-3-fluoro-5,12-dihydro-5-oxobenzothiazolo[3,2-a]quinoline-6-carboxylic acids have been found to possess in vitro antibacterial activities comparable to norfloxacin (Chu, Fernandes, & Pernet, 1986).
Anticonvulsant Activity : Derivatives of quinoline, such as 8-alkoxy-5-(4H-1,2,4-triazol-4-yl)quinolines, have been synthesized and evaluated for anticonvulsant activity. One compound, 8-octoxy-5-(4H-1,2,4-triazol-4-yl)quinoline, showed significant activity with lower neurotoxicity compared to the reference drug carbamazepine (Wang et al., 2013).
Anticancer Activity : Compounds in the quinoline series, such as 2-(alkyl-, alkaryl-, aryl-, hetaryl-)[1,2,4]triazolo[1,5-c]quinazolines, have been explored as potential anticancer agents. Some of these compounds showed promising in vitro activity against various cancer cell lines, including non-small cell lung cancer and ovarian cancer (Kovalenko et al., 2012).
Synthesis of Fluorescent Brightening Agents : Derivatives of quinolines, such as 2-aryl-6-triazoloquinoline derivatives, have been synthesized and investigated for their potential use as fluorescent brightening agents (Rangnekar & Shenoy, 1987).
Synthesis of New Chemical Derivatives : Research into the synthesis of new derivatives of quinoline compounds, including 7-Methyltetrazolo[1,5-a]quinoline derivatives, has been conducted to explore their chemical properties and potential applications (Radini, 2016).
Properties
IUPAC Name |
8-bromotetrazolo[1,5-a]quinoline-4-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H5BrN4O2/c11-6-2-1-5-3-7(10(16)17)9-12-13-14-15(9)8(5)4-6/h1-4H,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QCOURDMRHRWXRO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)N3C(=NN=N3)C(=C2)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H5BrN4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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